
Kalibor (Sodium Tetraphenylborate): A Technical
Guide for Classical Analytical Chemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kalibor
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the role of Kalibor, the commercial

name for sodium tetraphenylborate, in classical analytical chemistry. While the field has

evolved with instrumental methods, classical techniques, such as gravimetric analysis, remain

fundamental for their accuracy and reliability in quantitative analysis.[1][2][3] Kalibor serves as

a key precipitating agent in this domain, particularly for the precise determination of specific

monovalent cations.

Core Application: Gravimetric Analysis
Kalibor's primary function in classical analytical chemistry is as a selective precipitating agent

in gravimetric analysis.[4] This method relies on the quantitative precipitation of an analyte from

a solution, followed by the separation and weighing of the precipitate. The mass of the

precipitate is then used to calculate the concentration of the analyte in the original sample.[5][6]

[7]

Kalibor is particularly effective for the gravimetric determination of the following monovalent

cations:

Potassium (K⁺)

Rubidium (Rb⁺)
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Cesium (Cs⁺)

Ammonium (NH₄⁺)

Other monovalent ions such as Ag(I), Cu(I), and Tl(I)[4]

The utility of Kalibor stems from its ability to form stable, sparingly soluble precipitates with

these large cations. The large size of the tetraphenylborate anion, [B(C₆H₅)₄]⁻, facilitates the

formation of crystalline precipitates that are easy to filter, wash, and weigh, which are critical

steps for a successful gravimetric analysis.[6]

Quantitative Data
The following table summarizes the key properties of Kalibor and the stoichiometry of its

reaction with potassium, a common analyte.

Parameter Value Reference

Chemical Name Sodium Tetraphenylborate [4]

Commercial Name Kalibor [4]

CAS Number 143-66-8 [4]

Molecular Formula C₂₄H₂₀BNa [4]

Molecular Weight 342.22 g/mol [4]

Precipitation Reaction with K⁺
K⁺(aq) + [B(C₆H₅)₄]⁻(aq) → K-

-INVALID-LINK--

Molar Mass of K[B(C₆H₅)₄] 358.33 g/mol

Gravimetric Factor for K⁺ 0.1091 (K / K[B(C₆H₅)₄])

Experimental Protocol for Gravimetric
Determination of Potassium (K⁺) using Kalibor
This protocol outlines the key steps for the quantitative determination of potassium ions in a

sample solution.
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1. Sample Preparation:

Accurately weigh a sample containing the analyte and dissolve it in a suitable solvent,

typically distilled or deionized water.

Adjust the pH of the solution to be slightly acidic (pH 4-5) using a suitable buffer to ensure

complete precipitation and prevent the precipitation of hydroxides of other metals.

2. Precipitation:

Heat the sample solution to about 70-80°C.

Slowly add a freshly prepared solution of Kalibor (sodium tetraphenylborate) to the heated

sample solution with constant stirring. An excess of the precipitating agent is added to

ensure the complete precipitation of the potassium ions.[6]

The formation of a white, crystalline precipitate of potassium tetraphenylborate (K[B(C₆H₅)₄])

indicates a positive reaction.

3. Digestion:

Allow the precipitate to "digest" by keeping the solution hot (without boiling) for a period,

typically 30 minutes to an hour.[5][8] Digestion promotes the formation of larger, more easily

filterable crystals and reduces impurities.[8]

4. Filtration and Washing:

Filter the hot solution through a pre-weighed sintered glass crucible or ashless filter paper.[8]

Wash the precipitate with a small amount of a dilute, cold solution of potassium

tetraphenylborate to remove any co-precipitated impurities without dissolving the precipitate.

Following this, wash with a small amount of cold distilled water.

5. Drying:

Dry the crucible and precipitate in an oven at a temperature of 110-120°C to a constant

weight.[5] This step removes any residual water.
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6. Weighing and Calculation:

Cool the crucible in a desiccator to prevent moisture absorption and then weigh it accurately

on an analytical balance.[6][7]

The mass of the precipitate is determined by subtracting the mass of the empty crucible.

The mass of potassium in the original sample can be calculated using the following formula:

Mass of K⁺ = Mass of K[B(C₆H₅)₄] precipitate × Gravimetric Factor

Gravimetric Factor = (Atomic Mass of K) / (Molar Mass of K[B(C₆H₅)₄])

Experimental Workflow

Preparation Precipitation & Digestion Separation & Drying Analysis

Dissolve Sample Adjust pH Add Kalibor Solution Digest Precipitate Filter Precipitate Wash Precipitate Dry to Constant Weight Weigh Precipitate Calculate Analyte Concentration

Click to download full resolution via product page

Caption: Workflow for Gravimetric Analysis using Kalibor.

In conclusion, Kalibor (sodium tetraphenylborate) is a valuable reagent in classical analytical

chemistry for the precise and reliable gravimetric determination of potassium and other large

monovalent cations. Its ability to form a stable, crystalline precipitate makes it an excellent

choice for quantitative analysis where high accuracy is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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